Cas no 2171642-53-6 (10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro4.5decane)

• Product Name: 10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro4.5decane
• CAS No: 2171642-53-6
• MF: C₉H₁₅N₅O₂
• MW: 225.247700929642
• CID: 5895653
• PubChem ID: 165868383
• Update Time: 2025-10-23

10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro4.5decane
• EN300-1641659
• 10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro[4.5]decane
• 2171642-53-6

• Inchi： 1S/C9H15N5O2/c1-14-8(11-12-13-14)7-9(2-4-15-6-9)16-5-3-10-7/h7,10H,2-6H2,1H3
• InChI Key： HTVLBWGCYNJGAM-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=NN=NN2C)C21COCC2

Computed Properties

• Exact Mass: 225.12257474g/mol
• Monoisotopic Mass: 225.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 74.1Ų

Additional information on 10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro4.5decane

10-(1-Methyl-1H-1,2,3,4-Tetrazol-5-yl)-2,6-Dioxa-9-Azaspiro[4.5]Decane: A Comprehensive Overview

The compound 10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro[4.5]decane, with the CAS registry number 2171642-53-6, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique spirocyclic structure and the presence of a tetrazole moiety, which contributes to its potential applications in drug design and materials science.

Recent studies have highlighted the importance of spirocyclic compounds like 10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro[4.5]decane in the development of bioactive molecules. The spirocyclic framework provides a rigid structure that can enhance molecular stability and bioavailability. Additionally, the tetrazole group is known for its ability to act as a bioisostere of carboxylic acids, making it a valuable component in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically includes the formation of the spirocyclic core followed by the introduction of the tetrazole moiety. Researchers have explored various synthetic strategies to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of chiral spirocyclic frameworks with high enantioselectivity.

In terms of applications, 10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro[4.5]decane has shown promise as a building block for drug discovery programs targeting various therapeutic areas. Its ability to modulate protein-protein interactions (PPIs) has made it a candidate for developing novel therapeutics against diseases such as cancer and neurodegenerative disorders.

Furthermore, the compound's unique structure has led to its investigation in materials science applications. The tetrazole group's reactivity and stability make it suitable for use in functional materials such as sensors and actuators. Recent research has demonstrated that incorporating this compound into polymer matrices can enhance their mechanical properties and responsiveness to external stimuli.

The study of 10-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-2,6-dioxa-9-azaspiro[4.5]decane continues to be an active area of research due to its versatility and potential for innovation across multiple disciplines. As new synthetic methods and application areas emerge, this compound is expected to play an increasingly important role in both academic and industrial settings.